![molecular formula C21H23F3N4O2S B2803753 1,3-dimethyl-7-neopentyl-5-((3-(trifluoromethyl)benzyl)thio)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione CAS No. 896677-47-7](/img/structure/B2803753.png)
1,3-dimethyl-7-neopentyl-5-((3-(trifluoromethyl)benzyl)thio)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione
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Overview
Description
This compound is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic organic compounds similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring . They have a wide range of applications in the field of medicine and drug development .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the trifluoromethyl group could increase the compound’s stability and lipophilicity, potentially improving its ability to cross biological membranes .Scientific Research Applications
Facile Construction and Transformation
The synthesis and transformation of pyrimido[4,5-d]pyrimidin-2,4-dione derivatives have been explored, showcasing the utility of 1,3-dimethylpyrimidine-2,4(1H,3H)-dione as a binucleophile in the creation of diverse pyrimido[4,5-d]pyrimidin-2,4-dione ring systems. Such reactions facilitate the construction of substituted pyrimido[4,5-d]pyrimidin-2,4-diones, offering a pathway to synthesize compounds with varying substitutions at C-5 and C-7 positions (Hamama et al., 2012).
Synthesis of Polynuclear Heterocyclic Systems
Research has demonstrated the synthesis of polynuclear heterocyclic systems based on pyrrolo[3,4-d]pyrimidine-2,4(3H,6H)-diones. Through intramolecular electrophilic substitution, researchers were able to create complex pyrimido[4′,5′:3,4]pyrrolo[1,2-a]indole and other derivatives, highlighting the potential for developing novel heterocyclic compounds with intricate structures (Tsupak & Shevchenko, 2006).
Novel Multicomponent Synthesis
An efficient synthesis of 1,3-dimethyl-5-aryl-7-(pyridinyl)pyrimidine-2,4(1H,3H)-diones has been reported, utilizing a three-component reaction catalyzed by triazine diphosphonium hydrogen sulfate ionic liquid. This method emphasizes the versatility of pyrimidine derivatives in multicomponent synthesis, offering a green and efficient approach for creating a wide array of pyrimidine-based compounds (Rahmani et al., 2018).
Mechanism of Action
Future Directions
properties
IUPAC Name |
7-(2,2-dimethylpropyl)-1,3-dimethyl-5-[[3-(trifluoromethyl)phenyl]methylsulfanyl]pyrimido[4,5-d]pyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23F3N4O2S/c1-20(2,3)10-14-25-16-15(18(29)28(5)19(30)27(16)4)17(26-14)31-11-12-7-6-8-13(9-12)21(22,23)24/h6-9H,10-11H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BWAHPXXBRDKEIH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)CC1=NC2=C(C(=N1)SCC3=CC(=CC=C3)C(F)(F)F)C(=O)N(C(=O)N2C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23F3N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
452.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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